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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclopentadiene

Cat. No.: B8750799

Technical Guide: Physical Properties of 2-
Methyl-1,3-cyclopentadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 2-Methyl-
1,3-cyclopentadiene, a significant compound in organic synthesis and material science. The

information is presented to be readily accessible for researchers and professionals in drug
development and related scientific fields.

Core Physical Properties

2-Methyl-1,3-cyclopentadiene, with the CAS Registry Number 3727-31-9, is a cyclic diene
with the molecular formula CeHs and a molecular weight of 80.1277 g/mol .[1][2] Its physical
characteristics are crucial for its handling, reaction setup, and purification.

Quantitative Data Summary

The primary physical properties of 2-Methyl-1,3-cyclopentadiene are summarized in the table
below for easy reference and comparison.
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Physical Property Value Units Conditions
Boiling Point 83.7 °C at 760 mmHg
Density 0.858 g/cm3 Not Specified

Table 1: Key Physical Properties of 2-Methyl-1,3-cyclopentadiene.[2]

Experimental Protocols

Detailed experimental methodologies for the determination of the boiling point and density
values cited above are not extensively described in publicly available literature. Generally, the
boiling point of a liquid is determined by distillation at a specific pressure, often atmospheric
pressure (760 mmHg). The temperature at which the liquid and vapor phases are in equilibrium
is recorded as the boiling point.

The density of a liquid is typically measured using a pycnometer or a digital density meter. This
involves determining the mass of a known volume of the substance at a specific temperature.

Structure-Property Relationship

The molecular structure of 2-Methyl-1,3-cyclopentadiene directly influences its physical
properties. The presence of the methyl group and the conjugated double bond system within
the five-membered ring are key determinants of its boiling point and density.
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Caption: Relationship between molecular structure and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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